Lipophilicity Advantage Over Key Analogs
The experimental logP of 3-(3,5-difluorophenyl)-2-hydroxypropanoic acid is 0.95 , positioning it within the optimal drug-like lipophilicity range (logD 1–3) while avoiding the excessive lipophilicity of the des-hydroxy analog. The alpha-hydroxy group reduces logP by 1.03 units compared to 3-(3,5-difluorophenyl)propanoic acid (logP 1.98) , which is predicted to lower CYP inhibition promiscuity and improve aqueous solubility. At the same time, the 3,5-difluoro substituents raise logP by approximately 0.10–0.15 units relative to the non-fluorinated parent 3-phenyl-2-hydroxypropanoic acid (logP ~0.85) [1], enhancing membrane permeability without breaching the logP > 3 liability threshold. This balanced lipophilicity profile is a direct consequence of the 3,5-difluoro-2-hydroxy combination that cannot be replicated by analogs lacking either the fluorine atoms or the alpha-hydroxy group.
| Evidence Dimension | Calculated/Experimental LogP |
|---|---|
| Target Compound Data | LogP = 0.9528 |
| Comparator Or Baseline | 3-(3,5-Difluorophenyl)propanoic acid: LogP = 1.98; 3-Phenyl-2-hydroxypropanoic acid: LogP ~0.85 |
| Quantified Difference | ΔLogP = +1.03 (less lipophilic vs. des-hydroxy); ΔLogP = +0.10 (more lipophilic vs. non-fluorinated) |
| Conditions | Experimental logP values from vendor certificates of analysis (Leyan, BOC Sciences) and literature estimates. |
Why This Matters
This quantifiable lipophilicity control is critical for procuring a building block that balances permeability and metabolic stability, directly impacting hit-to-lead ADME optimization.
- [1] Plantaedb. Tropic acid. Atomic LogP (AlogP) 0.85. View Source
